Cas no 872850-13-0 (Piperidine, 4-methyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]-)

Piperidine, 4-methyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]- structure
872850-13-0 structure
Product Name:Piperidine, 4-methyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]-
CAS No:872850-13-0
MF:C15H23NO4S2
MW:345.477421998978
CID:1871737
PubChem ID:69263845
Update Time:2025-04-21

Piperidine, 4-methyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 4-methyl-4-[2-[[4-(methylsulfonyl)phenyl]sulfonyl]ethyl]-
    • SCHEMBL4974334
    • RAWIRTODIWRWPI-UHFFFAOYSA-N
    • 4-methyl-4-(2-{[4-(methylsulfonyl)phenyl]sulfonyl}ethyl)piperidine
    • DB-183767
    • 872850-13-0
    • 4-(2-(4-(Methylsulfonyl)phenylsulfonyl)ethyl)-4-methylpiperidine
    • Inchi: 1S/C15H23NO4S2/c1-15(7-10-16-11-8-15)9-12-22(19,20)14-5-3-13(4-6-14)21(2,17)18/h3-6,16H,7-12H2,1-2H3
    • InChI Key: RAWIRTODIWRWPI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)S(C)(=O)=O)(CCC1(C)CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 345.10685056Da
  • Monoisotopic Mass: 345.10685056Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 558
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 97.1Ų
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